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Compound of Interest

Compound Name: UCK2 Inhibitor-2

Cat. No.: B15578585 Get Quote

This document provides immediate safety, handling, and disposal guidance for UCK2
Inhibitor-2, a non-competitive inhibitor of uridine-cytidine kinase 2 (UCK2). The information is

intended for researchers, scientists, and drug development professionals. Note that a specific

Safety Data Sheet (SDS) for UCK2 Inhibitor-2 was not located; therefore, these guidelines are

based on standard laboratory practices for handling potentially hazardous research chemicals.

A thorough risk assessment should be conducted before use.

Chemical and Physical Properties
Property Value

Molecular Formula C28H23N3O4S

Molecular Weight 497.57 g/mol

IC50 3.8 µM for UCK2

CAS Number 866842-71-9

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling UCK2 Inhibitor-2.

The following table outlines the recommended PPE.
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PPE Category Item Specification

Hand Protection Gloves

Chemical-resistant nitrile

gloves are required. Consider

double-gloving for enhanced

protection.

Eye & Face Protection Safety Glasses & Face Shield

Safety glasses with side

shields are mandatory. A face

shield should be worn when

there is a risk of splashing.

Body Protection Lab Coat/Protective Clothing

A fully buttoned lab coat or a

chemical-resistant suit is

necessary to protect the body

and clothing from potential

contamination.

Respiratory Protection Respirator

In cases where dust may be

generated or when working

outside of a ventilated

enclosure, a respirator with an

appropriate particulate filter

(e.g., P3) should be used.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational plan is essential for the safe handling of UCK2 Inhibitor-2.

Preparation and Engineering Controls:

All work should be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.

Ensure that an eyewash station and a safety shower are readily accessible.

Gather all necessary materials and equipment before beginning the procedure.

Handling the Compound:
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Wear the appropriate PPE as specified in the table above.

Avoid all direct contact with the skin, eyes, and clothing.

Eating, drinking, and smoking are strictly prohibited in the handling area.

After handling, wash hands thoroughly with soap and water.

Disposal Plan
All waste contaminated with UCK2 Inhibitor-2 must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.

Solid Waste: Collect in a dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Collect in a dedicated, clearly labeled, and sealed hazardous waste container.

Contaminated Sharps: Dispose of in a puncture-resistant sharps container that is specifically

labeled for hazardous chemical waste.

Experimental Workflow and Signaling Pathway
To provide further context for the use of UCK2 Inhibitor-2, the following diagrams illustrate a

typical experimental workflow and the relevant signaling pathway.
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Caption: Experimental workflow for handling UCK2 Inhibitor-2.
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Caption: UCK2-STAT3 signaling pathway and its inhibition.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
UCK2 Inhibitor-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578585#personal-protective-equipment-for-
handling-uck2-inhibitor-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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